Cas no 115890-57-8 ((3aS)-1,3aα,4,5,6,7,8,8aβ-Octahydro-5α-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-3-methyl-8-methyleneazulene-4α,7α-diol)

• Product Name: (3aS)-1,3aα,4,5,6,7,8,8aβ-Octahydro-5α-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-3-methyl-8-methyleneazulene-4α,7α-diol
• CAS No: 115890-57-8
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 155934
• Update Time: 2024-02-28

(3aS)-1,3aα,4,5,6,7,8,8aβ-Octahydro-5α-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-3-methyl-8-methyleneazulene-4α,7α-diol Chemical and Physical Properties

Names and Identifiers

• 4,7-Azulenediol,1,3a,4,5,6,7,8,8a-octahydro-5-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-3-methyl-8-methylene-,(3aS,4R,5S,7S,8aR)-
• (3aS)-1,3aα,4,5,6,7,8,8aβ-Octahydro-5α-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-3-methyl-8-methyleneazulene-4α,7α-diol
• 4,7-Azulenediol,1,3a,4,5,6,7,8,8a-octahydro-5-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-3-...
• 4,7-Azulenediol,1,3a,4,5,6,7,8,8a-octahydro-5-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-3-methyl-8-methylene-,(3aS,4R,5S,
• 4,7-Azulenediol,1,3a,4,5,6,7,8,8a-octahydro-5-(5-hydroxy-1,5-dimethyl-3-hexenyl)-3-methyl-8-methylene-,[3aS-[3aa,4a,5a(1S*,3E),7a,8ab]]-
• 4,7-Azulenediol,1,3a,4,5,6,7,8,8a-octahydro-5-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-3-methyl-8-methylene-,(3aS,4R,5S,7S,8aR)- (9CI)
• Dictyotriol E
• CID 101604222
• 4,7-Azulenediol, 1,3a,4,5,6,7,8,8a-octahydro-5-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-3-methyl-8-methylene-, (3aS,4R,5S,7S,8aR)-

• Inchi： 1S/C20H32O3/c1-12(7-6-10-20(4,5)23)16-11-17(21)14(3)15-9-8-13(2)18(15)19(16)22/h6,8,10,12,15-19,21-23H,3,7,9,11H2,1-2,4-5H3/b10-6+/t12-,15+,16+,17+,18-,19-/m1/s1
• InChI Key： FDPBZQQEFHBCHG-ZHHQPXKXSA-N
• SMILES： O[C@@H]1[C@H]([C@H](C)C/C=C/C(C)(C)O)C[C@@H](C(=C)[C@@H]2CC=C(C)[C@H]21)O

Computed Properties

• Exact Mass: 320.235
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Pachydictyane and cneorubin diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pachydictyane and cneorubin diterpenoids